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Compound of Interest

Compound Name: M871

cat. No.: B13916105

For researchers, scientists, and drug development professionals, understanding the selectivity
of a molecular probe is paramount. This guide provides a comprehensive comparison of M871,
a selective galanin receptor 2 (GALz2) antagonist, with other galanin receptor ligands. The data
presented herein, including binding affinities and downstream signaling effects, is intended to
facilitate informed decisions in experimental design and drug discovery programs.

M871: A Selective Antagonist of the Galanin
Receptor 2

M871 is a peptide antagonist that demonstrates high selectivity for the galanin receptor
subtype 2 (GAL2). Its binding affinity has been quantified, revealing a significant preference for
GAL:z over other galanin receptor subtypes, namely GAL1 and GALs. This selectivity is crucial
for dissecting the specific physiological roles of the GAL: receptor in various biological
systems.

Comparative Binding Affinity of Galanin Receptor
Antagonists

To contextualize the selectivity of M871, the following table summarizes the binding affinities (Ki
values in nM) of M871 and other common galanin receptor antagonists across the three
primary galanin receptor subtypes. A lower Ki value indicates a higher binding affinity.
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. . ) . Receptor
Antagonist GAL1 Ki (nM) GAL: Ki (nM) GALs Ki (nM) .
Selectivity
M871 420[1] 13.1]1] >10,000[1] GAL: selective
M35 0.11[2] 2.0[2] - Non-selective
M40 1.82[3] 5.1[3] - Non-selective
SNAP 37889 >10,000[4][5] >10,000([4][5] 17.44[4][5][6] GALs selective

Note: A hyphen (-) indicates that data was not readily available in the searched literature.

M871 and GAL2 Receptor Signhaling Pathway

The galanin receptors are G protein-coupled receptors (GPCRSs) that mediate diverse
physiological effects. GAL:z receptors are primarily coupled to the Gg/11 signaling pathway|[7].
Upon antagonist binding by M871, the downstream signaling cascade initiated by galanin is
inhibited. The binding of M871 to GAL: blocks the activation of phospholipase C (PLC), which
in turn prevents the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). This blockade ultimately prevents the release of
intracellular calcium (Ca?*), a key second messenger in numerous cellular processes.[3][9]
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M871 inhibits the GAL:z receptor signaling pathway.

Experimental Protocols

The binding affinities (Ki values) presented in this guide are typically determined using a
competitive radioligand binding assay. The following is a generalized protocol for such an
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assay.

Radioligand Binding Assay for Galanin Receptor Ki
Determination

Objective: To determine the binding affinity (Ki) of a test compound (e.g., M871) for a specific
galanin receptor subtype.

Materials:

o Cell membranes prepared from a cell line stably expressing the human galanin receptor of
interest (e.g., GAL1, GAL2, or GALs).

e Asuitable radioligand that binds to the target receptor with high affinity and specificity (e.g.,
125]-labeled galanin).

e Test compound (unlabeled antagonist).

» Binding buffer (e.g., 50 mM Tris-HCI, pH 7.4, containing 5 mM MgClz, 0.1% BSA, and
protease inhibitors).

e Wash buffer (e.g., ice-cold 50 mM Tris-HCI, pH 7.4).
» Glass fiber filters.

« Scintillation fluid.

 Scintillation counter.

» 96-well microplates.

Procedure:

 Membrane Preparation: Homogenize cells expressing the target receptor in a lysis buffer and
pellet the membranes by centrifugation. Resuspend the membrane pellet in the binding
buffer.[10] Determine the protein concentration of the membrane preparation.[10]
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Assay Setup: In a 96-well microplate, add the following components in triplicate for each
concentration of the test compound:

o Afixed volume of cell membrane preparation.
o A fixed concentration of the radioligand.
o Increasing concentrations of the unlabeled test compound.

o For determining non-specific binding, a high concentration of unlabeled galanin is added
to a set of wells.

o For determining total binding, only the radioligand and membranes are added.

Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period
(e.g., 60-90 minutes) to allow the binding to reach equilibrium.[10]

Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell
harvester. This separates the membrane-bound radioligand from the unbound radioligand.
[11]

Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining
unbound radioligand.

Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the
radioactivity using a scintillation counter.

Data Analysis:

o Calculate the specific binding by subtracting the non-specific binding from the total
binding.

o Plot the percentage of specific binding against the logarithm of the test compound
concentration.

o Determine the ICso value (the concentration of the test compound that inhibits 50% of the
specific binding of the radioligand) from the resulting sigmoidal curve.
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o Calculate the Ki value using the Cheng-Prusoff equation: Ki = ICso / (1 + [L]/Kd), where [L]
is the concentration of the radioligand and Kd is the dissociation constant of the
radioligand for the receptor.[10]
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Workflow for a competitive radioligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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